Cas no 107389-91-3 (Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-)

Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)- Properties

Names and Identifiers

• Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-
• Cleroindicin B
• 4-hydroxy-4-(2-hydroxyethyl)cyclohexan-1-one
• cleroindin B
• 4-Hydroxy-4-(2-hydroxyethyl)cyclohexanone
• [ "4-Hydroxy-4-(2-hydroxyethyl)cyclohexanone" ]
• AKOS032948564
• 107389-91-3
• starbld0000813
• DTXSID00148032
• CS-0023916
• Cyclohexanone, 4-hydroxy-4-(2-hydroxyethyl)-
• FS-10112
• HY-N3598
• F92809
• DA-70099
• 4-hydroxy-4-(2-hydroxyethyl)cyclohexanone
• +Expand

• MDL： MFCD20260536
• InChIKey： QLSFMYCHPVOSCD-UHFFFAOYSA-N
• Inchi： 1S/C8H14O3/c9-6-5-8(11)3-1-7(10)2-4-8/h9,11H,1-6H2
• SMILES： OC1(CCO)CCC(CC1)=O

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.094
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 0.24300
• PSA: 57.53000
• Refractive Index: 1.513
• Boiling Point: 312.1°Cat760mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 156.8°C
• Color/Form: Oil
• Density: 1.185